3-{[2-chloro-6-ethoxy-4-(hydroxymethyl)phenoxy]methyl}benzoic acid

• IUPAC Name: 3-[[2-chloro-6-ethoxy-4-(hydroxymethyl)phenoxy]methyl]benzoic acid
• InChI: InChI=1S/C17H17ClO5/c1-2-22-15-8-12(9-19)7-14(18)16(15)23-10-11-4-3-5-13(6-11)17(20)21/h3-8,19H,2,9-10H2,1H3,(H,20,21)
• InChI Key: VOAZHRNLSGBBJN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C(=CC(=C1)CO)Cl)OCC2=CC(=CC=C2)C(=O)O
• Molecular Formula: C17H17ClO5
• Molecular Weight: 336.8 g/mol

Description

3-{[2-chloro-6-ethoxy-4-(hydroxymethyl)phenoxy]methyl}benzoic acid, commonly known as CEHMB, is a chemical compound that has gained significant attention in the field of scientific research. This compound has been extensively studied for its potential applications in various fields, including medicine, agriculture, and material science.

Mechanism of Action

The mechanism of action of CEHMB is not fully understood. However, studies have suggested that CEHMB may exert its anti-inflammatory and anti-tumor effects by inhibiting the activity of certain enzymes and signaling pathways involved in these processes.
Biochemical and Physiological Effects:
CEHMB has been shown to have various biochemical and physiological effects. Studies have demonstrated that CEHMB can reduce inflammation and tumor growth in animal models. Additionally, CEHMB has been shown to have antioxidant properties, which may help protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

CEHMB has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. Additionally, CEHMB has been shown to have low toxicity in animal models, making it a safe compound to work with. However, one limitation of CEHMB is that its mechanism of action is not fully understood, which can make it challenging to design experiments to investigate its effects.

Future Directions

There are several future directions for research on CEHMB. One area of interest is the development of new drugs based on CEHMB for the treatment of various diseases, including cancer. Additionally, further studies are needed to fully understand the mechanism of action of CEHMB and its effects on various signaling pathways and enzymes. Finally, research on the potential applications of CEHMB in other fields, such as agriculture and material science, may also be of interest.

Synthesis Methods

The synthesis of CEHMB involves a multi-step process that begins with the reaction of 2-chloro-6-ethoxyphenol with formaldehyde to form a diol intermediate. This intermediate is then reacted with 3,4-dihydroxybenzoic acid to yield the final product, CEHMB. The synthesis of CEHMB is a complex process that requires expertise in organic chemistry and careful optimization of reaction conditions.

Scientific Research Applications

CEHMB has shown promising results in various scientific research applications. One of the most significant applications of CEHMB is in the field of medicine. Studies have shown that CEHMB has anti-inflammatory and anti-tumor properties, making it a potential candidate for the development of new drugs for the treatment of various diseases, including cancer.